Cas no 886498-02-8 (4-Methyl-3-(trifluoromethyl)cinnamic acid)

• Product Name: 4-Methyl-3-(trifluoromethyl)cinnamic acid
• CAS No: 886498-02-8
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 1926714
• PubChem ID: 5909527
• Update Time: 2025-04-21

4-Methyl-3-(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• Methyltrifluoromethylcinnamicacid
• 3-[4-methyl-3-(trifluoromethyl)phenyl]prop-2-enoic acid
• 4-METHYL-3-(TRIFLUOROMETHYL)CINNAMIC ACID
• (2E)-3-[4-methyl-3-(trifluoromethyl)phenyl]prop-2-enoic acid
• 4-Methyl-3-(trifluoromethyl)cinnamicacid
• EN300-1929421
• AKOS015956848
• JS-4387
• 886498-02-8
• MFCD04116034
• 4-Methyl-3-(trifluoromethyl)cinnamic acid

• MDL： MFCD04116034
• Inchi： 1S/C11H9F3O2/c1-7-2-3-8(4-5-10(15)16)6-9(7)11(12,13)14/h2-6H,1H3,(H,15,16)/b5-4+
• InChI Key： NYGYUKFEDBHBBB-SNAWJCMRSA-N
• SMILES： FC(C1C=C(/C=C/C(=O)O)C=CC=1C)(F)F

Computed Properties

• Exact Mass: 230.05546401Da
• Monoisotopic Mass: 230.05546401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų